Cas no 137319-34-7 (Dehydroeffusol)
Dehydroeffusol structure
Product Name:Dehydroeffusol
CAS No:137319-34-7
MF:C17H14O2
MW:250.291864871979
CID:901696
PubChem ID:5316810
Update Time:2025-04-19
Dehydroeffusol Chemical and Physical Properties
Names and Identifiers
-
- Dehydro Effusol
- 5-ethenyl-1-methylphenanthrene-2,7-diol
- Dehydroeffusol
- 5-Ethenyl-1-methyl-2,7-phenanthrenediol
- FT-0665610
- SCHEMBL23597741
- MS-23541
- HY-N5058
- DTXSID30415709
- AKOS037515243
- CS-0032228
- 137319-34-7
- CHEMBL4758989
- Dehydroeffusol5-ethenyl-1-methylphenanthrene-2,7-diol
- DA-52406
- 1ST177767
-
- Inchi: 1S/C17H14O2/c1-3-11-8-13(18)9-12-4-5-14-10(2)16(19)7-6-15(14)17(11)12/h3-9,18-19H,1H2,2H3
- InChI Key: GSSPKCPIRDPBQE-UHFFFAOYSA-N
- SMILES: OC1=CC=C2C(C=CC3C=C(C=C(C=C)C2=3)O)=C1C
Computed Properties
- Exact Mass: 250.09900
- Monoisotopic Mass: 250.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 4.9
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 513.4±38.0 °C at 760 mmHg
- Flash Point: 251.7±21.4 °C
- PSA: 40.46000
- LogP: 4.35560
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Dehydroeffusol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Dehydroeffusol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N5058-5mg |
Dehydroeffusol |
137319-34-7 | 99.27% | 5mg |
¥2800 | 2024-04-20 | |
| MedChemExpress | HY-N5058-10mg |
Dehydroeffusol |
137319-34-7 | 99.27% | 10mg |
¥4800 | 2024-04-20 | |
| ChemFaces | CFN90814-10mg |
Dehydroeffusol |
137319-34-7 | >=98% | 10mg |
$268 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1560-10 mg |
Dehydroeffusol |
137319-34-7 | 99.35% | 10mg |
¥4287.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1560-25 mg |
Dehydroeffusol |
137319-34-7 | 99.35% | 25mg |
¥7716.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1560-50 mg |
Dehydroeffusol |
137319-34-7 | 99.35% | 50mg |
¥11574.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1560-100 mg |
Dehydroeffusol |
137319-34-7 | 100MG |
¥17361.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1560-200 mg |
Dehydroeffusol |
137319-34-7 | 200mg |
¥25987.00 | 2022-02-28 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3615-10mg |
Dehydroeffusol |
137319-34-7 | 98% | 10mg |
$260 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3615-5mg |
Dehydroeffusol |
137319-34-7 | 98% | 5mg |
$160 | 2023-09-20 |
Dehydroeffusol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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